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Compound of Interest

Compound Name:
2-(5-methoxy-1H-indol-3-

yl)ethylurea

Cat. No.: B7605550

Get Quote

Part 1: Executive Summary & Structural Context
5-Methoxyindole urea typically refers to a class of indole alkaloids where the acetyl group of

melatonin is replaced by a urea moiety (

) or where a urea linker is attached directly to the indole scaffold. These compounds are critical
in drug discovery as bioisosteres of melatonin (targeting

/

receptors) and as scaffolds for kinase inhibitors.

Understanding their fragmentation requires distinguishing between the labile urea tail and the

stable indole core. This guide provides a predictive, mechanistic analysis of their ESI-MS/MS

behavior, essential for structural elucidation and metabolite identification.

Target Compound Profile
Compound Name: 5-Methoxy-N-carbamoyltryptamine (Melatonin Urea Analog)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b7605550#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7605550?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula:

Monoisotopic Mass: 233.1164 Da

Precursor Ion

: m/z 234.12

Part 2: Experimental Protocol (Self-Validating
System)
To ensure reproducible fragmentation data, the following LC-MS/MS protocol is recommended.

This setup minimizes in-source fragmentation while maximizing the generation of diagnostic

product ions.

Sample Preparation
Solvent: Dissolve 1 mg of compound in 1 mL of Methanol:Water (50:50 v/v) with 0.1% Formic

Acid.

Concentration: Dilute to 1 µg/mL for direct infusion or 100 ng/mL for LC injection.

Validation Check: Ensure the precursor intensity is

counts to detect low-abundance radical fragments.

Mass Spectrometry Parameters (ESI+)
Ionization: Electrospray Ionization (ESI) in Positive Mode.[1][2]

Capillary Voltage: 3.5 kV (Standard) or 2.0 kV (Nano-ESI for higher sensitivity).

Cone Voltage: 20–30 V. Note: Higher cone voltages (>40 V) will cause in-source loss of

(17 Da).

Collision Energy (CE):

Low (10-15 eV): Preserves the indole core; targets urea loss.
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High (30-40 eV): Fragments the indole ring (methoxy loss).

Part 3: Fragmentation Mechanism & Analysis[3]
The fragmentation of 5-methoxyindole urea follows a distinct "Strip-and-Core" mechanism:

Strip: The urea tail fragments first via neutral losses (

,

).

Core: The remaining tryptamine core fragments via cleavage of the alkyl chain and methoxy

group.

Pathway A: The Urea "Zipper" (Diagnostic for Urea
Class)
The most characteristic feature of urea derivatives is the sequential loss of ammonia and

isocyanic acid.

Step 1: Loss of Ammonia (

Da): The protonated terminal amine eliminates

to form an isocyanate cation.

Step 2: Loss of Isocyanic Acid (

Da): Alternatively, the urea moiety can cleave entirely, expelling neutral isocyanic acid (

) to yield the free amine (5-methoxytryptamine ion).

Pathway B: The Indole Core (Diagnostic for Scaffold)
Once the urea tail is removed, the ion at m/z 191 follows the classic tryptamine fragmentation

pathway:

Step 3: Formation of Quinolinium Ion (m/z 174): Loss of ammonia (
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) from the m/z 191 intermediate (or direct loss from the alkyl chain) creates a stable,
resonance-stabilized tricyclic ion (often assigned as a quinolinium or vinyl-indole species).

Step 4: Cleavage of Methoxy Group:

Loss of Methyl Radical (

Da):

(Radical cation, common in EI, less common in ESI but observed at high CE).

Loss of CO (

Da): Rearrangement of the methoxy phenol leads to expulsion of CO.

Loss of HCN (

Da): Fragmentation of the pyrrole ring.

Summary of Diagnostic Ions
m/z (ESI+) Fragment Identity Mechanism

Relative
Abundance

234 Protonated Molecule High (Low CE)

217 Urea Isocyanate Medium

191
5-Methoxytryptamine

core
Base Peak (High CE)

174 Vinyl-5-methoxyindole -cleavage of amine High

160 Quinolinium Ion

Ring

expansion/rearrangem

ent

Medium

146 Indole cation
Loss of CO from m/z

174
Low

131 Indole fragment
Loss of

from m/z 146
Low
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Part 4: Visualization of Fragmentation Pathways
The following diagram illustrates the hierarchical fragmentation tree for 5-methoxyindole urea.

Precursor Ion
[M+H]+ m/z 234

Isocyanate Cation
m/z 217

- NH3 (17 Da)

5-MeO-Tryptamine Ion
m/z 191

- HNCO (43 Da)
(Primary Pathway)

Vinyl-5-MeO-Indole
m/z 174

- HNCO - NH3 (17 Da)

Quinolinium Ion
m/z 160

- CH2 (14 Da)
Rearrangement

Indole Carbocation
m/z 146

- CO (28 Da)

Fragment
m/z 131

- CH3 (15 Da)

Click to download full resolution via product page

Caption: ESI-MS/MS fragmentation tree of 5-methoxyindole urea (m/z 234). The primary

pathway involves the loss of the urea moiety (HNCO) followed by amine elimination.

Part 5: Comparative Analysis
To validate your compound, compare its fragmentation against these common alternatives.
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Feature
5-Methoxyindole

Urea

Melatonin

(Acetamide)

5-Methoxytryptamine

(Amine)

Precursor (m/z) 234 233 191

Primary Neutral Loss 43 Da (HNCO) 59 Da (Acetamide)
17 Da (

)

Key Diagnostic Ion
m/z 191 (Amine

intermediate)
m/z 174 (Vinyl indole) m/z 174 (Vinyl indole)

Urea Specific Ion
m/z 217 (

)
Absent Absent

Mechanism Note
Urea tail is more labile

than amide.

Acetyl group is stable;

requires higher CE.

Direct loss of

dominates.

Expert Insight: Distinguishing Isomers
Positional Isomers (4-methoxy vs 5-methoxy): The fragmentation patterns are nearly

identical. However, the relative abundance of the m/z 160 quinolinium ion differs. 5-methoxy

derivatives typically form the expanded ring more readily than 4-methoxy isomers due to

electron donation resonance at the C3 position.

Urea Attachment (N1 vs Side Chain): If the urea is attached to the indole nitrogen (N1), the

loss of HNCO (43 Da) is extremely rapid and may occur in-source, making the precursor

difficult to detect. Side-chain ureas (tryptamine-like) show a stable precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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